Cas no 1804511-32-7 (2-Amino-3-(difluoromethyl)-5-hydroxy-4-iodopyridine)

• Product Name: 2-Amino-3-(difluoromethyl)-5-hydroxy-4-iodopyridine
• CAS No: 1804511-32-7
• MF: C₆H₅F₂IN₂O
• MW: 286.017980337143
• CID: 4917034
• Update Time: 2025-10-05

2-Amino-3-(difluoromethyl)-5-hydroxy-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(difluoromethyl)-5-hydroxy-4-iodopyridine

• Inchi： 1S/C6H5F2IN2O/c7-5(8)3-4(9)2(12)1-11-6(3)10/h1,5,12H,(H2,10,11)
• SMILES： IC1C(=CN=C(C=1C(F)F)N)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 1.4
• Topological Polar Surface Area: 59.1

Additional information on 2-Amino-3-(difluoromethyl)-5-hydroxy-4-iodopyridine

2-Amino-3-(difluoromethyl)-5-hydroxy-4-iodopyridine: A Comprehensive Overview

The compound 2-Amino-3-(difluoromethyl)-5-hydroxy-4-iodopyridine, identified by the CAS number 1804511-32-7, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are known for their versatile applications in drug design, agrochemicals, and materials science. The unique combination of functional groups—namely the amino group (-NH₂), difluoromethyl group (-CF₂H), hydroxyl group (-OH), and iodine atom—confers this molecule with distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry, particularly due to their ability to act as bioisosteres or scaffolds for drug development. The presence of an iodine atom in the 4-position of the pyridine ring introduces significant electronic effects, enhancing the molecule's ability to participate in various chemical reactions. This makes it a valuable intermediate in the synthesis of more complex molecules, including potential pharmaceutical agents.

The synthesis of 2-Amino-3-(difluoromethyl)-5-hydroxy-4-iodopyridine involves a series of carefully controlled reactions, including nucleophilic substitutions, oxidation, and fluorination processes. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of modern pharmaceutical standards. The use of advanced techniques such as microwave-assisted synthesis and continuous flow chemistry has further enhanced the efficiency of its production.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting various enzymes and receptors. For instance, studies have demonstrated its potential as an inhibitor of certain kinases involved in cancer pathways. The hydroxyl group at position 5 plays a critical role in hydrogen bonding interactions, which are essential for binding to target proteins. Additionally, the difluoromethyl group contributes to the molecule's lipophilicity, improving its bioavailability when administered orally.

The integration of iodine into the structure also opens up possibilities for radioactive labeling, a technique widely used in medical imaging and diagnostics. By replacing the iodine atom with its radioactive isotope (e.g., Iodine-123 or Iodine-124), researchers can create radiotracers for positron emission tomography (PET) scans. This application underscores the versatility of this compound in both therapeutic and diagnostic contexts.

From an environmental perspective, the synthesis and handling of 2-Amino-3-(difluoromethyl)-5-hydroxy-4-iodopyridine must adhere to strict safety protocols due to its potential toxicity and reactivity. Proper waste management and disposal procedures are essential to minimize its impact on ecosystems. Ongoing research is focused on developing greener synthesis routes that reduce hazardous byproducts and improve sustainability.

In conclusion, 2-Amino-3-(difluoromethyl)-5-hydroxy-4-iodopyridine represents a cutting-edge molecule with immense potential across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and biological applications, positions it as a key player in future innovations within medicinal chemistry and related fields. As research continues to unfold, this compound is expected to contribute significantly to the development of novel therapeutic agents and diagnostic tools.